Cas no 6150-79-4 ( )

• Product Name: &nbsp
• CAS No: 6150-79-4
• MF: C₁₂H₃₈Mg₃O₂₈
• MW: 703.328329563141
• CID: 954609
• PubChem ID: 72710690
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• TRI-MAGNESIUM DICITRATE-14-HYDRATE
• X88335YT7M
• Magnesium citrate hydrate (3:2:14)
• 6150-79-4
• DTXSID10410439
• magnesium citrate tetradecahydrate
• Magnesium2-hydroxypropane-1,2,3-tricarboxylatetetradecahydrate
• Magnesium citrate tetradecanehydrate
• Magnesium citrate tribasic tetradecanehydrate [MI]
• Q27293681
• Magnesium 2-hydroxypropane-1,2,3-tricarboxylate tetradecahydrate
• 1,2,3-Propanetricarboxylic acid, 2-hydroxy-, magnesium salt, hydrate (2:3:14)
• Trimagnesium dicitrate tetradecanehydrate
• UNII-X88335YT7M
•  

• Inchi： 1S/2C6H8O7.3Mg.14H2O/c2*7-3(8)1-6(13,5(11)12)2-4(9)10;;;;;;;;;;;;;;;;;/h2*13H,1-2H2,(H,7,8)(H,9,10)(H,11,12);;;;14*1H2/q;;3*+2;;;;;;;;;;;;;;/p-6
• InChI Key： YDQURDHFAGFVOV-UHFFFAOYSA-H
• SMILES： [Mg+2].[Mg+2].[Mg+2].OC(C(=O)[O-])(CC(=O)[O-])CC(=O)[O-].OC(C(=O)[O-])(CC(=O)[O-])CC(=O)[O-].O.O.O.O.O.O.O.O.O.O.O.O.O.O

Computed Properties

• Exact Mass: 324.11621
• Monoisotopic Mass: 702.1100856g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 16
• Hydrogen Bond Acceptor Count: 28
• Heavy Atom Count: 43
• Rotatable Bond Count: 4
• Complexity: 211
• Covalently-Bonded Unit Count: 19
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 295Ų

Experimental Properties

• PSA: 35.53